Cas no 1807120-77-9 (5-Bromo-4-chloro-2-cyanophenylacetic acid)

• Product Name: 5-Bromo-4-chloro-2-cyanophenylacetic acid
• CAS No: 1807120-77-9
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4943000
• Update Time: 2025-06-09

5-Bromo-4-chloro-2-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-cyanophenylacetic acid

• Inchi： 1S/C9H5BrClNO2/c10-7-1-5(3-9(13)14)6(4-12)2-8(7)11/h1-2H,3H2,(H,13,14)
• InChI Key： QRWFZQXXAQDHDW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C=1)CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 5-Bromo-4-chloro-2-cyanophenylacetic acid

Recent Advances in the Application of 5-Bromo-4-chloro-2-cyanophenylacetic Acid (CAS: 1807120-77-9) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-4-chloro-2-cyanophenylacetic acid (CAS: 1807120-77-9) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have highlighted its utility in the development of novel enzyme inhibitors, particularly in the context of inflammatory and oncological targets. This research briefing synthesizes the latest findings on its chemical properties, synthetic applications, and biological activities, providing a comprehensive overview for researchers in the field.

Recent investigations into the chemical reactivity of 5-Bromo-4-chloro-2-cyanophenylacetic acid have demonstrated its versatility as a building block for heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a precursor for the synthesis of pyrrole derivatives with potent inhibitory effects on cyclooxygenase-2 (COX-2). The study reported a novel synthetic route that achieved 78% yield, with the bromo and chloro substituents playing crucial roles in directing subsequent functionalization reactions.

In the realm of drug discovery, researchers have exploited the unique electronic properties of 5-Bromo-4-chloro-2-cyanophenylacetic acid to develop targeted kinase inhibitors. A recent patent application (WO2023056421) describes its incorporation into allosteric modulators of Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of B-cell malignancies. The electron-withdrawing nature of the substituents was found to significantly enhance binding affinity to the target protein.

Analytical characterization of 5-Bromo-4-chloro-2-cyanophenylacetic acid has advanced significantly with the application of modern spectroscopic techniques. Nuclear magnetic resonance (NMR) studies have elucidated its conformational preferences in solution, while X-ray crystallography has revealed interesting packing motifs in the solid state. These structural insights, published in Acta Crystallographica Section E (2023), are informing the design of more stable formulations for pharmaceutical applications.

The compound's role in proteolysis targeting chimera (PROTAC) development has become increasingly prominent. Researchers at several major pharmaceutical companies have reported using 5-Bromo-4-chloro-2-cyanophenylacetic acid as a linker component in PROTAC molecules targeting estrogen receptor degradation. The compound's rigidity and polarity profile appear ideal for maintaining proper spatial orientation between the target-binding and E3 ligase-recruiting moieties.

Toxicological assessments of 5-Bromo-4-chloro-2-cyanophenylacetic acid derivatives have yielded important safety data. Recent in vitro studies using human hepatocyte models indicate that metabolic stability can be modulated through strategic modification of the phenylacetic acid moiety. These findings, presented at the 2023 American Chemical Society National Meeting, suggest promising avenues for reducing potential hepatotoxicity in clinical candidates derived from this scaffold.

Looking forward, the unique combination of substituents on 5-Bromo-4-chloro-2-cyanophenylacetic acid continues to inspire innovative applications in chemical biology. Current research directions include its use in photoaffinity labeling probes and as a core structure for developing covalent inhibitors. The compound's commercial availability and well-characterized reactivity profile position it as a valuable tool for medicinal chemistry programs targeting challenging biological targets.